Cas no 12007-57-7 (ammonium hydrogentetraborate)

• Product Name: ammonium hydrogentetraborate
• CAS No: 12007-57-7
• MF: B₄H₅NO₇
• MW: 174.286200284958
• CID: 118815
• PubChem ID: 138397601
• Update Time: 2025-06-08

ammonium hydrogentetraborate Chemical and Physical Properties

Names and Identifiers

• ammonium hydrogentetraborate
• Ammonium boron hydroxide oxide ((NH4)B4(OH)O6)
• triammonium borate
• 7-Oxidaniumylbicyclo[3.3.1]tetraboroxan-3-olate--ammonia (1/1)
• DTXSID10923211
• azane;(7-oxido-2,4,6,8,9-pentaoxa-1,3,5,7-tetraborabicyclo[3.3.1]nonan-3-yl)oxidanium
• 12007-57-7
• QTKJRSOAQNKAKN-UHFFFAOYSA-O

• Inchi： 1S/B4HO7.H3N/c5-1-7-3-9-2(6)10-4(8-1)11-3;/h5H;1H3/q-1;/p+1
• InChI Key： QTKJRSOAQNKAKN-UHFFFAOYSA-O
• SMILES： O1B2OB([O-])OB1OB([OH2+])O2.N

Computed Properties

• Exact Mass: 112.10086
• Monoisotopic Mass: 113.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 178.68
• LogP: 0.39140

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals Miscellaneous metallic oxoanionic compounds Miscellaneous borates

Additional information on ammonium hydrogentetraborate

Ammonium Hydrogentetraborate (CAS No. 12007-57-7): An Overview of Its Properties, Applications, and Recent Research

Ammonium hydrogentetraborate (CAS No. 12007-57-7) is a compound that has garnered significant attention in various scientific and industrial applications due to its unique properties and versatile uses. This compound, also known as ammonium borate, is a white crystalline solid that is highly soluble in water. Its chemical formula is NH₄B₄O₇·H₂O, and it is primarily used in the synthesis of boron-containing materials, as a buffer in chemical reactions, and in the formulation of various pharmaceutical and cosmetic products.

The structure of ammonium hydrogentetraborate consists of a central boron atom surrounded by four oxygen atoms, forming a tetrahedral arrangement. The ammonium ion (NH₄⁺) acts as a counterion to balance the charge of the borate anion (B₄O₇^2-). This unique structure contributes to its stability and reactivity, making it an ideal candidate for a wide range of applications.

In the field of materials science, ammonium hydrogentetraborate has been extensively studied for its role in the synthesis of boron-based materials. Recent research has shown that it can be used as a precursor for the preparation of boron nitride (BN) and boron carbide (B₄C), which are known for their exceptional mechanical and thermal properties. These materials find applications in high-temperature ceramics, abrasives, and even in the aerospace industry.

In pharmaceuticals, ammonium hydrogentetraborate has been explored for its potential use as a buffering agent in drug formulations. Its ability to maintain pH stability is crucial for ensuring the efficacy and safety of many pharmaceutical products. Additionally, it has been investigated for its antimicrobial properties, which could be beneficial in the development of new topical treatments for skin conditions.

The cosmetic industry has also shown interest in ammonium hydrogentetraborate due to its mild nature and ability to enhance the performance of various formulations. It can be used as a pH adjuster in skincare products, helping to maintain the skin's natural pH balance. Furthermore, its hydrating properties make it suitable for use in moisturizers and other hydrating products.

In environmental science, ammonium hydrogentetraborate has been studied for its potential role in water treatment processes. Research has shown that it can effectively remove certain heavy metals from contaminated water sources through adsorption mechanisms. This property makes it a promising candidate for developing more sustainable and efficient water purification technologies.

The safety profile of ammonium hydrogentetraborate is another important aspect to consider. While it is generally considered safe for use in various applications, proper handling and storage practices should be followed to ensure worker safety and environmental protection. It is important to note that while it is not classified as a hazardous material, precautions should still be taken to avoid inhalation or skin contact.

In terms of recent research, several studies have highlighted the potential of ammonium hydrogentetraborate in emerging fields such as nanotechnology and biotechnology. For instance, researchers have explored its use as a template for the synthesis of boron-doped carbon nanotubes (CNTs), which have applications in electronics and energy storage devices. Additionally, its biocompatibility has been investigated for potential use in drug delivery systems and tissue engineering.

The synthesis of ammonium hydrogentetraborate can be achieved through various methods, including the reaction of boric acid with ammonia or ammonium salts. The choice of method depends on factors such as purity requirements, scale of production, and cost considerations. Recent advancements in synthetic techniques have led to more efficient and environmentally friendly processes, further expanding its industrial applications.

In conclusion, ammonium hydrogentetraborate (CAS No. 12007-57-7) is a versatile compound with a wide range of applications across multiple industries. Its unique properties make it an essential component in materials science, pharmaceuticals, cosmetics, environmental science, and emerging fields such as nanotechnology and biotechnology. As research continues to uncover new uses and benefits, the importance of this compound is likely to grow even further.